Cas no 2228577-05-5 (O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228577-05-5
• MF: C₁₀H₁₁BrClNO
• MW: 276.55744099617
• CID: 5877700
• PubChem ID: 165644677
• Update Time: 2025-10-31

O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine
• 2228577-05-5
• O-{[1-(2-bromo-6-chlorophenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1927097

• Inchi： 1S/C10H11BrClNO/c11-7-2-1-3-8(12)9(7)10(4-5-10)6-14-13/h1-3H,4-6,13H2
• InChI Key： NNKGKHRSCNNDKJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(CON)CC1)Cl

Computed Properties

• Exact Mass: 274.97125g/mol
• Monoisotopic Mass: 274.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228577-05-5)

O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex structural framework and potential applications in drug development. This compound, identified by the CAS number 2228577-05-5, has garnered attention due to its unique chemical properties and its role in synthesizing novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring, combined with a cyclopropylmethyl side chain, makes this molecule a versatile intermediate in organic synthesis.

The structural motif of O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine is particularly intriguing from a chemical perspective. The cyclopropyl group introduces steric hindrance, which can influence the reactivity and selectivity of the molecule in various chemical transformations. Additionally, the hydroxylamine moiety suggests potential applications in the synthesis of nitrogen-containing heterocycles, which are prevalent in many bioactive compounds. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity patterns of such molecules with high accuracy, facilitating the design of more efficient synthetic routes.

In the realm of pharmaceutical research, this compound has been explored for its potential as a precursor in the synthesis of kinase inhibitors and other targeted therapeutics. Kinase enzymes play a crucial role in numerous cellular processes, making them attractive targets for drug intervention. The structural features of O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine, particularly the aromatic ring system with electron-withdrawing substituents, are well-suited for interacting with the active sites of these enzymes. This has led to several studies investigating its derivatives as candidates for treating various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of optimizing synthetic pathways to improve yields and reduce environmental impact. The use of O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine as an intermediate has been examined in several multi-step syntheses, where its reactivity allows for efficient functionalization at multiple positions. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents onto the aromatic ring, enhancing the diversity of possible derivatives. These methodologies align with green chemistry principles by minimizing waste and maximizing atom economy.

The pharmacological potential of compounds derived from O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine has also been explored through in vitro and in vivo studies. Researchers have synthesized several analogs and evaluated their biological activity against various targets. Notably, some derivatives have demonstrated promising antiproliferative effects against certain cancer cell lines, suggesting their utility as lead compounds for further development. The ability to fine-tune the structure through strategic modifications offers a robust framework for developing novel therapeutics with improved efficacy and reduced side effects.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has been instrumental in predicting the binding modes of these compounds with biological targets, providing insights into their mechanism of action. By integrating experimental data with computational predictions, researchers can accelerate the optimization process significantly. This interdisciplinary approach has been particularly effective for complex molecules like O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine, where traditional trial-and-error methods would be time-consuming and resource-intensive.

Future directions in the study of this compound include exploring its role in developing treatments for neurodegenerative diseases. The structural complexity and functional diversity make it a promising candidate for modulating neurotransmitter systems affected by conditions such as Alzheimer's disease and Parkinson's disease. Additionally, investigating its interactions with metal ions could provide new insights into its potential applications in metallodrug development. The ability to coordinate with metal ions is a property shared by many bioactive molecules and could be leveraged to design compounds with enhanced therapeutic properties.

In conclusion, O-{1-(2-bromo-6-chlorophenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228577-05-5) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. With advancements in synthetic methodologies and computational tools, the potential applications of this compound continue to expand, offering hope for innovative treatments in medicine.